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Compound of Interest

Compound Name: 6-O-Vanilloylajugol

Cat. No.: B169424

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-O-Vanilloylajugol is a naturally occurring iridoid glycoside found in various plant species of
the Phlomis genus. Iridoids are a class of monoterpenoids known for their diverse biological
activities, and 6-O-Vanilloylajugol is of particular interest to the scientific community for its
potential pharmacological applications, including its antioxidant properties. This technical guide
provides a comprehensive overview of the known chemical properties of 6-O-Vanilloylajugol,
including its physicochemical characteristics, spectroscopic data, and information on its
isolation and characterization.

Physicochemical Properties

To date, comprehensive experimental data on the physicochemical properties of 6-O-
Vanilloylajugol, such as its melting point, boiling point, and solubility, are not readily available
in the public domain. The compound is typically supplied as a powder, with purity levels of 95%
or higher confirmed by High-Performance Liquid Chromatography (HPLC).[1]

The following table summarizes the available and computed physicochemical data for 6-O-
Vanilloylajugol.
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Property Value Source
Molecular Formula C23H30012

Molecular Weight 498.48 g/mol [1]
Appearance Powder [1]

Purity > 95% (by HPLC) [1]
XLogP3 -1.68 Computed
Hydrogen Bond Donor Count 6 Computed
Hydrogen Bond Acceptor

Count 12 Computed
Rotatable Bond Count 7 Computed

Spectroscopic Data

The structural elucidation of 6-O-Vanilloylajugol has been primarily achieved through Nuclear
Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). While specific
spectral data from the original isolation studies are not widely disseminated, the structural
confirmation of commercially available reference standards is typically performed using these
techniques.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a fundamental technique for determining the detailed molecular structure
of organic compounds. For 6-O-Vanilloylajugol, *H and 13C NMR would be employed to
identify the chemical environment of each proton and carbon atom, respectively. This allows for
the confirmation of the ajugol core, the vanilloyl moiety, and the glycosidic linkage.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a
compound. High-resolution mass spectrometry (HRMS) would provide a precise mass
measurement for 6-O-Vanilloylajugol, further confirming its molecular formula of C23H30012.
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Isolation and Characterization

6-O-Vanilloylajugol is an iridoid that has been isolated from plants belonging to the Phlomis
genus, which is a part of the Lamiaceae family. The isolation process from plant material
typically involves the following workflow:

Caption: General workflow for the isolation and characterization of 6-O-Vanilloylajugol.

Experimental Protocols

General Isolation Procedure:

Extraction: The dried and powdered plant material (e.g., aerial parts of a Phlomis species) is
extracted exhaustively with a polar solvent such as methanol at room temperature.

o Concentration: The resulting extract is concentrated under reduced pressure to yield a crude
residue.

o Fractionation: The crude extract is then subjected to a series of chromatographic
separations. This may involve initial fractionation using column chromatography with silica
gel or other stationary phases.

« Purification: Further purification is typically achieved through repeated column
chromatography, often utilizing different adsorbent materials like Sephadex, and culminating
in preparative High-Performance Liquid Chromatography (HPLC) to yield the pure
compound.

» Structure Determination: The structure of the isolated 6-O-Vanilloylajugol is confirmed by
spectroscopic methods, including *H NMR, 3C NMR, and mass spectrometry.

Chemical Reactivity and Antioxidant Activity

6-O-Vanilloylajugol is noted for its antioxidant properties. This reactivity is likely attributed to
the phenolic hydroxyl group present in the vanilloyl moiety, which can donate a hydrogen atom
to scavenge free radicals.

A common method to assess this antioxidant activity is the DPPH (2,2-diphenyl-1-
picrylhydrazyl) radical scavenging assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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